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Compound of Interest

Compound Name: 1-Bromodecane-d4

Cat. No.: B12315415 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemical reagents like 1-Bromodecane-d4 are paramount for ensuring

laboratory safety and environmental protection. While specific toxicological data for 1-
Bromodecane-d4 is not extensively available, it should be handled with the same precautions

as its non-deuterated counterpart, 1-Bromodecane. This guide provides a comprehensive,

step-by-step procedure for the safe disposal of 1-Bromodecane-d4, aligning with standard

laboratory safety protocols and hazardous waste regulations.

Key Hazard Information
1-Bromodecane is classified as a combustible liquid that can cause skin and serious eye

irritation.[1][2][3] It may also be harmful if inhaled, potentially causing respiratory irritation.[1]

Furthermore, it is recognized as being very toxic to aquatic life with long-lasting effects.[4][5]

Due to these hazards, it is crucial to manage 1-Bromodecane-d4 as hazardous chemical

waste in accordance with local, state, and federal regulations.[4] Incompatible materials to

avoid include strong oxidizing agents and strong bases.[1][4][6]

Quantitative Data Summary
For quick reference, the key physical and safety properties of 1-Bromodecane, which are

expected to be similar for its deuterated analog, are summarized in the table below.
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Property Value Source

Chemical Formula
C₁₀H₂₁DBr (assumed for d4

variant)
Inferred

Molecular Weight ~225.22 g/mol (for d4 variant) Inferred

Appearance
Clear, colorless to light yellow

liquid
[1]

Odor Odorless [1]

Melting Point -29.6 °C / -21.3 °F [1]

Boiling Point
238 °C / 460.4 °F @ 760

mmHg
[1]

Flash Point 94 °C / 201.2 °F [1]

Specific Gravity 1.060 [1]

Step-by-Step Disposal Protocol
The proper disposal of 1-Bromodecane-d4 requires a systematic approach to waste collection,

storage, and transfer. The following workflow outlines the necessary steps to be taken.

Disposal workflow for 1-Bromodecane-d4.

Experimental Protocols for Disposal:

Waste Collection and Storage:

Dedicated Waste Container: Collect all waste 1-Bromodecane-d4 and any contaminated

materials (e.g., pipette tips, absorbent paper, gloves) in a designated, chemically

compatible, and properly labeled hazardous waste container.[4]

Labeling: The container must be clearly and accurately labeled with "Hazardous Waste"

and the full chemical name, "1-Bromodecane-d4".[4]

Segregation: Do not mix 1-Bromodecane-d4 waste with other waste streams unless

explicitly permitted by your institution's hazardous waste management plan.[4]
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Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away

from heat, sparks, open flames, and incompatible materials.[4]

Accidental Spill Management:

Containment: In the event of a spill, contain the material using an inert absorbent such as

sand, earth, or a commercial absorbent.

Collection: Carefully collect the absorbed material using non-sparking tools and place it

into the designated hazardous waste container.

Decontamination: Decontaminate the spill area with an appropriate solvent and collect all

decontamination materials as hazardous waste.

Final Disposal:

Licensed Professional Disposal: The final disposal of 1-Bromodecane-d4 must be

conducted by a licensed professional waste disposal service.[4] Contact your institution's

Environmental Health and Safety (EHS) office to arrange for pickup and disposal.[4]

Recommended Disposal Method: The preferred method of disposal is through combustion

in a chemical incinerator equipped with an afterburner and scrubber to neutralize harmful

byproducts.[4]

Contaminated Packaging: Dispose of the original, empty container as unused product.[4]

[7] Ensure it is properly sealed and handled as hazardous waste.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of 1-Bromodecane-d4, minimizing risks to personnel and the environment. Always

consult your institution's specific safety guidelines and the material's Safety Data Sheet (SDS)

before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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